Cas no 1903405-00-4 (4-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide)

• Product Name: 4-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide
• CAS No: 1903405-00-4
• MF: C₁₅H₁₃N₃OS₂
• MW: 315.41322016716
• CID: 5548914
• Update Time: 2025-06-09

4-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]-1,3-thiazole-5-carboxamide
• 4-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide

• Inchi： 1S/C15H13N3OS2/c1-10-14(21-9-18-10)15(19)17-8-11-4-5-16-12(7-11)13-3-2-6-20-13/h2-7,9H,8H2,1H3,(H,17,19)
• InChI Key： YWZLLUVDIYSKPJ-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2C=CN=C(C3SC=CC=3)C=2)=O)=C(C)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide

Research Briefing on 4-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide (CAS: 1903405-00-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of small-molecule inhibitors targeting specific protein kinases. Among these, the compound 4-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide (CAS: 1903405-00-4) has emerged as a promising candidate for further investigation. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique thiazole-thiophene-pyridine scaffold, has been identified as a potent inhibitor of certain kinase enzymes involved in inflammatory and oncogenic pathways. Recent studies have demonstrated its high selectivity and efficacy in vitro, with IC50 values in the nanomolar range for specific kinase targets. These findings suggest its potential utility in the development of targeted therapies for diseases such as cancer and autoimmune disorders.

In terms of synthesis, recent publications have described optimized routes for the production of 4-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide, improving yield and purity. Key steps include the coupling of thiophene-2-carboxylic acid derivatives with aminopyridine intermediates, followed by thiazole ring formation. These advancements have facilitated larger-scale production for preclinical studies.

Pharmacokinetic studies of this compound have revealed favorable properties, including good oral bioavailability and metabolic stability. Animal models have shown promising results, with the compound demonstrating significant efficacy in reducing tumor growth in xenograft models of certain cancers. Additionally, its ability to modulate immune responses has been observed in models of inflammatory diseases.

Despite these encouraging findings, challenges remain in the development of this compound. Recent research has focused on addressing potential off-target effects and optimizing its pharmacological profile. Structural-activity relationship (SAR) studies are ongoing to identify derivatives with improved selectivity and reduced toxicity.

In conclusion, 4-methyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,3-thiazole-5-carboxamide represents a valuable lead compound in medicinal chemistry research. Its unique structure and biological activity profile warrant further investigation, with several research groups currently exploring its potential in various therapeutic areas. Continued research efforts are expected to yield important insights into its mechanism of action and clinical potential.